molecular formula C12H12N2O3 B3137662 2-Ethoxy-6-(furan-2-yl)pyridine-3-carboxamide CAS No. 439111-19-0

2-Ethoxy-6-(furan-2-yl)pyridine-3-carboxamide

Cat. No. B3137662
CAS RN: 439111-19-0
M. Wt: 232.23 g/mol
InChI Key: VQGQLSUSVMDHIT-UHFFFAOYSA-N
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Description

“2-Ethoxy-6-(furan-2-yl)pyridine-3-carboxamide” is a complex organic compound that contains a pyridine ring and a furan ring, both of which are heterocyclic compounds . The pyridine ring is substituted with an ethoxy group at the 2nd position and a carboxamide group at the 3rd position. The furan ring is attached to the 6th position of the pyridine ring .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring and a furan ring. The dihedral angle between these two rings could influence the compound’s chemical properties . The compound’s structure could be further analyzed using techniques like X-ray diffraction, NMR, FT-IR, and UV-Vis spectroscopy .


Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the pyridine and furan rings, as well as the ethoxy and carboxamide groups. The pyridine ring is electron-deficient and can undergo electrophilic substitution reactions, while the furan ring is electron-rich and can undergo nucleophilic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxy group could increase its solubility in organic solvents, while the carboxamide group could allow it to form hydrogen bonds .

Safety and Hazards

Without specific data, it’s difficult to provide accurate information on the safety and hazards of this compound. As with all chemicals, it should be handled with care, following appropriate safety protocols .

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties and potential applications. For example, it could be explored as a potential drug candidate, a catalyst, or a building block in organic synthesis .

properties

IUPAC Name

2-ethoxy-6-(furan-2-yl)pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12N2O3/c1-2-16-12-8(11(13)15)5-6-9(14-12)10-4-3-7-17-10/h3-7H,2H2,1H3,(H2,13,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VQGQLSUSVMDHIT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=N1)C2=CC=CO2)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID301255916
Record name 2-Ethoxy-6-(2-furanyl)-3-pyridinecarboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301255916
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

232.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Ethoxy-6-(furan-2-yl)pyridine-3-carboxamide

CAS RN

439111-19-0
Record name 2-Ethoxy-6-(2-furanyl)-3-pyridinecarboxamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=439111-19-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Ethoxy-6-(2-furanyl)-3-pyridinecarboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301255916
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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